molecular formula C12H14O3 B8606356 Methyl 3-methyl-2-oxo-3-phenylbutanoate

Methyl 3-methyl-2-oxo-3-phenylbutanoate

Cat. No. B8606356
M. Wt: 206.24 g/mol
InChI Key: UFOVFKUTGZSRFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-methyl-2-oxo-3-phenylbutanoate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-methyl-2-oxo-3-phenylbutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-methyl-2-oxo-3-phenylbutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 3-methyl-2-oxo-3-phenylbutanoate

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

methyl 3-methyl-2-oxo-3-phenylbutanoate

InChI

InChI=1S/C12H14O3/c1-12(2,10(13)11(14)15-3)9-7-5-4-6-8-9/h4-8H,1-3H3

InChI Key

UFOVFKUTGZSRFU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC=CC=C1)C(=O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 0° C. (ice water bath) solution of 3-phenyl-3-methyl-2-oxobutanoate (9.0 g, 47 mmol, from Reference Example 35) in ether (40 mL) and methanol (60 mL). Trimethylsilyl diazomethane (2.0 M solution in hexanes, 35 mL, 70 mmol, Aldrich) is added dropwise until the evolution of gas ceased and the yellow color of the reagent persisted in solution. The solvents are evaporated under reduced pressure and the residue is taken up in ether/hexanes (1:1) and washed with 2% aqueous hydrochloric acid, saturated aqueous sodium bicarbonate solution, and saturated aqueous sodium chloride solution. The combined extracts are then dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give a straw-colored liquid (8.5 g, 88%). MS (ES+): (M+H)=206.9
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-phenyl-3-methyl-2-oxobutanoate
Quantity
9 g
Type
reactant
Reaction Step Two
Quantity
35 mL
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Four
Quantity
60 mL
Type
solvent
Reaction Step Five
Yield
88%

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